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Compound of Interest

Compound Name: Brensocatib

Cat. No.: B605779

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling of
Brensocatib in a laboratory setting. The following procedural guidance is designed to ensure
the safety of all personnel and to provide a clear operational and disposal plan.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against accidental exposure. The
following table summarizes the required personal protective equipment when handling
Brensocatib.
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Body Area Required PPE Specifications and Remarks

Use in areas with appropriate
Respiratory Suitable respirator exhaust ventilation. Avoid dust
and aerosol formation.

Safety goggles with side- Ensure a snug fit to protect
Eyes/Face ) )
shields against splashes and dust.
Chemically resistant gloves
Hands Protective gloves should be worn. Inspect gloves

for integrity before use.

A fully buttoned lab coat is the

| ) lothing / minimum requirement.
mpervious clothing ) N ]
Body Laborat ) Consider additional protective
aboratory coa o _ _
clothing if there is a risk of

significant exposure.

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Brensocatib and
ensuring a safe laboratory environment.

Engineering Controls:

e Work in a well-ventilated area. The use of a certified chemical fume hood is strongly
recommended, especially when handling the powdered form of the compound.

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[1]

Procedural Steps for Handling:

e Read and understand the Safety Data Sheet (SDS) for Brensocatib before commencing
any work.

e Avoid inhalation of dust and contact with skin and eyes.[1]
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» Do not eat, drink, or smoke in the laboratory where Brensocatib is handled.[1]
e Wash hands thoroughly after handling the compound.[1]

o Keep containers tightly sealed when not in use.

Storage:

» Store Brensocatib in a cool, well-ventilated area.

o Keep the container tightly sealed to prevent degradation.

e Protect from light and moisture.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial. The following
table outlines the recommended first aid procedures.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, provide respiratory support

and seek medical attention.

Remove contaminated clothing. Rinse the
i affected skin area thoroughly with large
Skin Contact o .
amounts of water. If irritation persists, seek

medical attention.

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the
Eye Contact eyelids open. Remove contact lenses if present

and easy to do so. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.
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Spill and Accidental Release Measures

In the event of a spill, follow these steps to ensure safe cleanup and containment:
o Evacuate: Evacuate non-essential personnel from the immediate area of the spill.
» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further spread of the spilled material using absorbent pads or other
appropriate containment materials.

e Clean-up:

o For solid spills, carefully sweep or scoop the material into a designated waste container,
avoiding the generation of dust.

o For liquid spills, use an inert absorbent material to soak up the spill.
o Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent.

» Dispose: Dispose of all contaminated materials as hazardous waste according to the
disposal plan outlined below.

Disposal Plan

Proper disposal of Brensocatib and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Operational Steps for Disposal:
e Segregation:
o Do not mix Brensocatib waste with other waste streams.

o Solid waste (e.g., contaminated gloves, weigh boats, paper towels) should be collected
separately from liquid waste.

e Containerization:
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o Use a dedicated, clearly labeled, and sealable container for solid Brensocatib waste.
o The container should be lined with a durable plastic bag.
e Labeling:

o Label the waste container with "Hazardous Waste," the name of the chemical
("Brensocatib"), and the date of accumulation.

e Accumulation:

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

o Keep the container sealed at all times, except when adding waste.
e Disposal Request:

o When the container is full, or if the waste is no longer being generated, arrange for
disposal through your institution's Environmental Health and Safety (EHS) office.

o Complete any required waste pickup forms, providing accurate information about the
waste.

Mechanism of Action: DPP1 Inhibition

Brensocatib is a reversible inhibitor of dipeptidyl peptidase 1 (DPP1). DPP1 is a crucial
enzyme in the maturation of neutrophils, where it activates neutrophil serine proteases (NSPs)
such as neutrophil elastase, proteinase 3, and cathepsin G. By inhibiting DPP1, Brensocatib
prevents the activation of these NSPs, thereby reducing the inflammatory cascade driven by
neutrophils.
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Caption: Mechanism of action of Brensocatib as a DPP1 inhibitor.

Experimental Protocols

The following is a representative protocol for an in vitro assay to determine the inhibitory
activity of Brensocatib on neutrophil elastase.

Protocol: In Vitro Neutrophil Elastase Activity Assay

Objective: To quantify the inhibitory potency (IC50) of Brensocatib against human neutrophil
elastase.

Materials:

e Human neutrophil elastase (commercially available)

» Fluorogenic substrate for neutrophil elastase (e.g., MeOSuc-AAPV-AMC)
« Assay buffer (e.g., 0.1 M HEPES, 0.5 M NaCl, 0.1% BSA, pH 7.5)

e Brensocatib (as a stock solution in DMSO)

e 96-well black microplate

o Fluorescence microplate reader

Procedure:
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Prepare Reagents:
o Prepare a working solution of human neutrophil elastase in assay buffer.
o Prepare a working solution of the fluorogenic substrate in assay buffer.

o Prepare a serial dilution of Brensocatib in DMSO, and then dilute further in assay buffer
to the final desired concentrations.

Assay Setup:
o In the 96-well microplate, add the following to each well:
» Assay buffer

» Brensocatib solution (at various concentrations) or vehicle control (DMSO in assay
buffer)

» Neutrophil elastase solution
Incubation:

o Incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to
the enzyme.

Initiate Reaction:
o Add the fluorogenic substrate to each well to start the enzymatic reaction.
Measurement:

o Immediately begin reading the fluorescence intensity at appropriate excitation and
emission wavelengths (e.g., Ex: 380 nm, Em: 460 nm for AMC-based substrates) every 1-
2 minutes for 30-60 minutes using a microplate reader.

Data Analysis:
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o Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time
curve) for each concentration of Brensocatib.

o Normalize the rates relative to the vehicle control (100% activity).

o Plot the percent inhibition versus the logarithm of the Brensocatib concentration and fit
the data to a four-parameter logistic equation to determine the IC50 value.
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Caption: Workflow for in vitro neutrophil elastase activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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